Cas no 1335013-55-2 (2,2,2-trifluoro-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-one
• CAS No: 1335013-55-2
• MF: C₉H₃F₇O
• MW: 260.108347177505
• MDL: MFCD22688446
• CID: 4589106
• PubChem ID: 86276513
• Update Time: 2025-10-28

2,2,2-trifluoro-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[4-fluoro-3-(trifluoromethyl)phenyl]ethanone
• 2,2,2-Trifluoro-1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-one
• 2,2,2-Trifluoro-1-(4-fluoro-3-trifluoromethyl-phenyl)-ethanone
• 2,2,2-trifluoro-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-one

• MDL： MFCD22688446
• Inchi： 1S/C9H3F7O/c10-6-2-1-4(7(17)9(14,15)16)3-5(6)8(11,12)13/h1-3H
• InChI Key： BGAMLBLEPGFYPV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C(C(F)(F)F)=C1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-one

Recent Advances in the Study of 2,2,2-Trifluoro-1-(4-Fluoro-3-(Trifluoromethyl)Phenyl)Ethan-1-One (CAS: 1335013-55-2)

The compound 2,2,2-trifluoro-1-(4-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one (CAS: 1335013-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic ketone exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have demonstrated its efficacy in facilitating the construction of trifluoromethylated and fluorinated scaffolds, which are highly sought after in the development of pharmaceuticals due to their enhanced metabolic stability and bioavailability. The electron-withdrawing nature of the trifluoromethyl and fluorine substituents also imparts unique reactivity, enabling selective transformations that are otherwise challenging with non-fluorinated analogs.

In a recent study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of novel kinase inhibitors. The researchers highlighted its ability to improve the binding affinity and selectivity of the inhibitors towards their target proteins, thereby enhancing therapeutic efficacy. Additionally, the compound's stability under physiological conditions was noted, making it a viable candidate for further preclinical evaluation.

Another significant development involves the exploration of its potential as an antimicrobial agent. Preliminary in vitro studies have shown that derivatives of 2,2,2-trifluoro-1-(4-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one exhibit potent activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membrane integrity, although further studies are required to elucidate the exact pathways involved.

Beyond its biological applications, the compound has also been investigated for its utility in material science. Its fluorinated aromatic core makes it an excellent candidate for the development of advanced polymers and coatings with enhanced thermal and chemical resistance. Researchers have successfully incorporated it into polymer matrices, resulting in materials with superior performance in harsh environments.

In conclusion, 2,2,2-trifluoro-1-(4-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one (CAS: 1335013-55-2) represents a versatile and valuable compound in both chemical biology and pharmaceutical research. Its unique properties and wide-ranging applications underscore its potential to drive innovation in drug discovery and material science. Future research efforts should focus on expanding its utility, optimizing synthetic routes, and exploring its mechanisms of action in greater detail.